N-(2-methoxyphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H13N5O3S/c1-22-10-5-3-2-4-9(10)16-11(20)7-23-14-17-12-8(6-15-19-12)13(21)18-14/h2-6H,7H2,1H3,(H,16,20)(H2,15,17,18,19,21)
• InChI Key: HMJPOIHSEWGOFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2
• Molecular Formula: C14H13N5O3S
• Molecular Weight: 331.35 g/mol
• CAS No.: 877629-89-5

Description

N-(2-methoxyphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H13N5O3S and its molecular weight is 331.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

One of the primary applications of derivatives similar to N-(2-methoxyphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide has been in the search for new anticancer agents. A study by Al-Sanea et al. (2020) focused on the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives. These compounds demonstrated appreciable cancer cell growth inhibition against a variety of cancer cell lines, highlighting their potential as leads for developing new cancer therapies (Al-Sanea et al., 2020).

Radioligand Imaging

Derivatives have also been explored for their potential in radioligand imaging, particularly in positron emission tomography (PET). Dollé et al. (2008) synthesized and evaluated a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for the translocator protein (18 kDa), with one compound showing promise for in vivo imaging using PET. This underscores the compound's utility in diagnostic imaging and potentially in the study of various neurological diseases (Dollé et al., 2008).

Pharmacological Evaluation

Further, heterocyclic derivatives of acetamides, including those related to this compound, have been assessed for their pharmacological potential. Faheem's research (2018) investigated novel derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This comprehensive evaluation highlights the diverse therapeutic areas where these compounds could be applied, from pain management to cancer treatment (Faheem, 2018).

Antimicrobial Activity

The antimicrobial potential of acetamide derivatives has also been explored. Research by Dangi et al. (2011) involved synthesizing and evaluating the antimicrobial activities of alkoxyphthalimide derivatives, including structures similar to this compound. These studies suggest potential applications in developing new antimicrobial agents against a range of pathogens (Dangi et al., 2011).